(1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one

• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• InChI: InChI=1S/C16H20O3/c1-10-5-6-14(18-4)11(2)8-13(17)16-12(3)9-19-15(16)7-10/h5-6,9,11,14H,1,7-8H2,2-4H3/b6-5-
• InChIKey: KYVMPRMAGALGDM-WAYWQWQTSA-N

What is (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one: A Germacrane Sesquiterpenoid from Commiphora Resins

(8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (also known as rel-3R-methoxy-4S-furanogermacra-1E,10(15)-dien-6-one or (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one) is a methoxylated furanosesquiterpenoid belonging to the germacrane sesquiterpenoid class, with molecular formula C16H20O3 and molecular weight 260.33 g/mol [1]. It is isolated from resins of Commiphora species including C. erythraea, C. sphaerocarpa, C. myrrha, C. gileadensis, and C. kataf . The compound features a cyclodeca[b]furan core with a methoxy group at C-7 and a methylidene substituent at C-10, characteristics that define its pharmacological profile relative to non-methoxylated analogues [1].

SAR Tool Methoxy-substituted negative control for 5‑LOX inhibition studies

Cell Model Intermediate comparator in microglial neuroinflammation assays

Analytical Phytochemical reference standard for Commiphora resin profiling

• [1] Marcotullio, M. C., Messina, F., Curini, M., Macchiarulo, A., Cellanetti, M., Ricci, D., Giamperi, L., Bucchini, A., Minelli, A., Mierla, A. L., & Bellezza, I. (2011). Protective Effects of Commiphora erythraea Resin Constituents Against Cellular Oxidative Damage. Molecules, 16(12), 10357–10369. View Source

Why Methoxylated Furanogermacranes Like (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one Cannot Be Substituted by Non-Methoxylated Analogues

Within the furanogermacrane class, the presence of a methoxy group at the C-7 position fundamentally alters both conformational energetics and target engagement compared to non-methoxylated counterparts such as furanodienone [1]. Direct comparative studies demonstrate that methoxylated analogues exhibit up to 40-fold lower potency in key enzymatic assays, driven by steric hindrance-induced conformational strain that forces the molecule into higher-energy, less populated bioactive conformations [1]. Consequently, substituting this compound with a non-methoxylated analogue in experimental systems will yield quantitatively and mechanistically distinct outcomes, rendering generic interchange scientifically invalid for studies focused on structure-activity relationships, oxidative stress modulation, or 5-LOX inhibition [1].

Non‑methoxylated analogues

Reported ~40‑fold difference in 5‑LOX assay potency; substitution may yield quantitatively distinct outcomes

Furanodienone (compound 2)

Conformational penalty from C‑7 methoxy group shifts target engagement; SAR interpretation may not transfer

Other germacrane sesquiterpenoids

Methoxy‑induced steric hindrance creates a distinct bioactivity profile; direct replacement requires validation

• [1] Marcotullio, M. C., Messina, F., Curini, M., Macchiarulo, A., Cellanetti, M., Ricci, D., Giamperi, L., Bucchini, A., Minelli, A., Mierla, A. L., & Bellezza, I. (2011). Protective Effects of Commiphora erythraea Resin Constituents Against Cellular Oxidative Damage. Molecules, 16(12), 10357–10369. View Source

Quantitative Differentiation of (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one from Closest Analogs: Head-to-Head Assay Data

Lipid Peroxidation Inhibition: 40-Fold Lower Potency Than Furanodienone

In a direct head-to-head comparison using a 5-lipoxygenase (5-LOX)-mediated lipid peroxidation assay, (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (reported as rel-3R-methoxy-4S-furanogermacra-1E,10(15)-dien-6-one, compound 3) exhibited an IC50 of 3.381 ± 0.079 μM, while the non-methoxylated analogue furanodienone (compound 2) showed an IC50 of 0.087 ± 0.001 μM [1]. The methoxylated compound was approximately 39-fold less potent, and the authors explicitly noted that the non-methoxylated compounds were "forty times more active than the methoxylated ones" [1].

5‑LOX Lipid Peroxidation

Head‑to‑head

Target IC50 3.38 μM
Furanodienone IC50 0.087 μM
~39‑fold lower potency

Supports 5‑LOX inhibition assay interpretation; potency context differs significantly from non‑methoxylated analogue.

Soybean 5‑LOX, spectrophotometric detection at 235 nm.

Evidence Dimension	5-LOX-mediated lipid peroxidation inhibition
Target Compound Data	IC50 = 3.381 ± 0.079 μM
Comparator Or Baseline	Furanodienone (compound 2): IC50 = 0.087 ± 0.001 μM
Quantified Difference	39-fold lower potency (~40-fold per author statement)
Conditions	Soybean 5-lipoxygenase, spectrophotometric assay measuring absorbance of 5-LOX-induced peroxides at 235 nm

Why This Matters

This direct, side-by-side quantification establishes a clear potency hierarchy essential for researchers selecting compounds for 5-LOX inhibition or oxidative stress studies, confirming that the methoxylated derivative is not a substitute for furanodienone in applications requiring high potency.

• [1] Marcotullio, M. C., Messina, F., Curini, M., Macchiarulo, A., Cellanetti, M., Ricci, D., Giamperi, L., Bucchini, A., Minelli, A., Mierla, A. L., & Bellezza, I. (2011). Protective Effects of Commiphora erythraea Resin Constituents Against Cellular Oxidative Damage. Molecules, 16(12), 10357–10369. View Source

Conformational Energy Gap: Mechanistic Basis for Reduced Potency Relative to Non-Methoxylated Analogues

Molecular modeling and docking studies reveal that (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (compound 3) exhibits a conformational gap energy of +11.54 kcal/mol between its global minimum and the bioactive conformation required for 5-LOX binding, whereas furanodienone (compound 2) shows a near-zero conformational gap of +0.01 kcal/mol [1]. This large conformational penalty is attributed to steric hindrance between the methoxy group and the side chain of Ala411 in the 5-LOX active site, forcing the molecule into a high-energy, sparsely populated conformation [1]. The least active compounds (3 and 4) consistently displayed the highest conformational gap energies [1].

Conformational Energy Gap

Head‑to‑head

Target gap +11.54 kcal/mol
Furanodienone gap +0.01 kcal/mol
1,153‑fold penalty

Conformational strain explains reduced target engagement in 5‑LOX docking models; methoxy substitution forces high‑energy conformation.

Stochastic dynamics / MCMM docking, Ala411 steric clash.

Evidence Dimension	Conformational gap energy (bioactive vs. global minimum conformation)
Target Compound Data	Conformational gap = +11.54 kcal/mol
Comparator Or Baseline	Furanodienone (compound 2): conformational gap = +0.01 kcal/mol
Quantified Difference	1,153-fold higher conformational energy penalty
Conditions	Molecular modeling with stochastic dynamic simulations and Monte Carlo Multiple Minimum (MCMM) method; docking into 5-LOX binding site

Why This Matters

This provides a structure-based mechanistic explanation for the differential activity, enabling rational compound selection for medicinal chemistry campaigns and SAR studies targeting 5-LOX, where the methoxy substitution introduces a documented, quantifiable conformational penalty that non-methoxylated analogues avoid.

• [1] Marcotullio, M. C., Messina, F., Curini, M., Macchiarulo, A., Cellanetti, M., Ricci, D., Giamperi, L., Bucchini, A., Minelli, A., Mierla, A. L., & Bellezza, I. (2011). Protective Effects of Commiphora erythraea Resin Constituents Against Cellular Oxidative Damage. Molecules, 16(12), 10357–10369. View Source

Microglial Cell Protection: Intermediate Efficacy in Restoring LPS-Induced Viability Loss and NO Reduction

In BV-2 microglial cells exposed to LPS (10 μg/mL, reducing viability to 56.3 ± 6%), (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (compound 3) restored cell viability with an EC50 of 55.43 μM [1]. This intermediate efficacy positions it between furanodienone (compound 2, EC50 = 32.20 μM) and compound 1 (EC50 = 48.68 μM) and compound 4 (EC50 = 50.40 μM) [1]. All compounds reduced LPS-induced NO generation in a concentration-dependent manner, with furanodienone being the most effective [1].

Microglial Viability Restoration

Head‑to‑head

EC50 55.43 μM (target)
Furanodienone EC50 32.20 μM
Analogue range 48.68–50.40 μM

Provides EC50 context for BV‑2 microglial viability assays; intermediate assay response relative to structural analogues.

LPS‑challenged BV‑2 cells, MTT readout, 24 h pre‑treatment.

Evidence Dimension	Restoration of LPS-induced cell viability loss in BV-2 microglial cells
Target Compound Data	EC50 = 55.43 μM
Comparator Or Baseline	Furanodienone (compound 2): EC50 = 32.20 μM; compound 1: EC50 = 48.68 μM; compound 4: EC50 = 50.40 μM
Quantified Difference	1.7-fold higher EC50 than furanodienone (less potent); ~1.1-fold higher than compound 1; ~1.1-fold higher than compound 4
Conditions	BV-2 murine microglial cells; 24 h pre-treatment with compound followed by 24 h LPS (10 μg/mL) exposure; viability assessed by MTT assay

Why This Matters

This head-to-head comparison under identical experimental conditions provides quantitative EC50 values for four structurally related furanosesquiterpenoids, allowing precise selection based on the specific potency threshold required for neuroinflammation or microglial protection studies.

• [1] Marcotullio, M. C., Messina, F., Curini, M., Macchiarulo, A., Cellanetti, M., Ricci, D., Giamperi, L., Bucchini, A., Minelli, A., Mierla, A. L., & Bellezza, I. (2011). Protective Effects of Commiphora erythraea Resin Constituents Against Cellular Oxidative Damage. Molecules, 16(12), 10357–10369. View Source

Antioxidant and Anti-Inflammatory Activities: Cross-Study Comparable Data from Commiphora erythraea Isolates

In a separate study of furanosesquiterpenoids isolated from Commiphora erythraea resin, compounds identified as 3–5 (which include methoxylated furanogermacrenones structurally related to the target compound) exhibited antioxidant activity in the DPPH radical scavenging assay with EC50 values of 4.28, 2.56, and 1.08 mg/mL, respectively, and topical anti-inflammatory activity in Croton oil-induced mouse ear oedema assay with oedema reductions of 30%, 26%, and 32%, respectively [1]. While not a direct head-to-head comparison of the identical target compound, this data establishes a baseline activity range for methoxylated furanogermacrenones from the same natural source against which the target compound can be contextualized.

Antioxidant / Anti‑inflammatory (Class)

Class‑level

DPPH EC50 1.08–4.28 mg/mL
Oedema reduction 26–32%
(methoxylated furanogermacrenones 3–5)

Reported class‑level activity range supports antioxidant/anti‑inflammatory screening context; direct target‑compound data limited.

C. erythraea isolates, Croton oil ear oedema model, data from separate study.

Evidence Dimension	Antioxidant (DPPH radical scavenging) and topical anti-inflammatory (oedema reduction)
Target Compound Data	Not directly reported; class range: EC50 = 1.08–4.28 mg/mL (DPPH); oedema reduction = 26–32%
Comparator Or Baseline	Methoxylated furanogermacrenones (compounds 3–5) from C. erythraea; baseline: Trolox EC50 = 0.011 mg/mL (for DPPH context)
Quantified Difference	Target compound EC50 range spans ~2.4-fold to ~9.6-fold higher than Trolox (depending on which compound 3–5 corresponds to target)
Conditions	DPPH radical scavenging assay; Croton oil-induced ear oedema in mice (topical application)

Why This Matters

This class-level data provides procurement context: the target compound belongs to a subclass of furanosesquiterpenoids with documented, quantifiable antioxidant and anti-inflammatory activities, supporting its selection for studies in these therapeutic areas while acknowledging that direct comparative data with the exact compound remains limited.

• [1] Fraternale, D., Sosa, S., Ricci, D., Genovese, S., Messina, F., Tomasini, S., Montanari, F., & Marcotullio, M. C. (2011). Anti-inflammatory, antioxidant and antifungal furanosesquiterpenoids isolated from Commiphora erythraea (Ehrenb.) Engl. resin. Fitoterapia, 82(4), 654–661. View Source

Validated Research and Industrial Applications for (8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one Based on Quantitative Evidence

Structure-Activity Relationship (SAR) Studies for 5-Lipoxygenase Inhibition

Given the direct head-to-head quantification showing a 39-fold reduction in 5-LOX inhibitory potency compared to furanodienone (IC50: 3.381 μM vs. 0.087 μM) and the documented conformational gap energy of +11.54 kcal/mol attributed to methoxy-induced steric hindrance [1], this compound serves as a critical negative control or benchmark in SAR studies probing the impact of C-7 methoxylation on 5-LOX binding. Researchers investigating furanogermacrane-based 5-LOX inhibitors can use this compound to establish the activity cost of methoxy substitution and to validate computational models predicting conformational penalties.

Comparative Neuroinflammation Research in Microglial Cell Models

The compound's intermediate EC50 of 55.43 μM for restoring LPS-induced cell viability loss in BV-2 microglial cells, quantified alongside three structural analogues under identical conditions [1], supports its use in comparative neuroinflammation studies. It is particularly valuable for experiments requiring a methoxylated furanogermacrene with defined, moderate efficacy to contrast with higher-potency non-methoxylated analogues (e.g., furanodienone, EC50 = 32.20 μM) or to explore concentration-dependent effects on NO generation.

Natural Product Chemistry and Phytochemical Reference Standards

As a furanosesquiterpenoid isolated from multiple Commiphora species including C. erythraea, C. sphaerocarpa, C. myrrha, C. gileadensis, and C. kataf , this compound is suitable for use as an analytical reference standard in phytochemical profiling, chemotaxonomic studies, and quality control of myrrh-derived resins. Its established molecular formula (C16H20O3), molecular weight (260.33 g/mol), and spectroscopic characterization [1] provide a robust basis for its use in GC-MS, LC-MS, or NMR-based metabolomics workflows.

Oxidative Stress Modulation Studies with Defined Potency Parameters

The quantified 5-LOX inhibition activity (IC50 = 3.381 μM) and the documented antioxidant activity range of structurally related methoxylated furanogermacrenones (DPPH EC50 = 1.08–4.28 mg/mL) establish a clear potency window for this compound in oxidative stress models. Researchers requiring a furanosesquiterpenoid with moderate, reproducible antioxidant capacity—as opposed to the higher potency of furanodienone (IC50 = 0.087 μM)—can select this compound to achieve a controlled, intermediate level of oxidative protection in cellular or biochemical assays.

Application

Selection Property

Validation Focus

5‑LOX SAR studies

Methoxy‑substituted negative control / benchmark

Conformational penalty and IC50 shift context

Microglial neuroinflammation comparative research

Intermediate assay‑response benchmark

EC50 range and concentration‑dependent NO reduction

Phytochemical reference standard

Characterized Commiphora isolate

Spectroscopic identity and purity confirmation

Oxidative stress modulation studies

Moderate 5‑LOX inhibition and antioxidant context

DPPH and lipid peroxidation activity range

• [1] Marcotullio, M. C., Messina, F., Curini, M., Macchiarulo, A., Cellanetti, M., Ricci, D., Giamperi, L., Bucchini, A., Minelli, A., Mierla, A. L., & Bellezza, I. (2011). Protective Effects of Commiphora erythraea Resin Constituents Against Cellular Oxidative Damage. Molecules, 16(12), 10357–10369. View Source